Cas no 67671-06-1 (Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-)

Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)- structure
67671-06-1 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-
CAS No:67671-06-1
MF:C8H12O
MW:124.180282592773
CID:394340
PubChem ID:1868169
Update Time:2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-methanol, (1R,2R,4R)-
    • [(1R,4R,5R)-5-bicyclo[2.2.1]hept-2-enyl]methanol
    • (1R,2R,4R)-Norborna-5-ene-2-methanol
    • Bicyclo(2.2.1)hept-5-ene-2-methanol, (1R-endo)-
    • SCHEMBL9473130
    • DTXSID80365422
    • (1.BETA.,2.ALPHA.,4.BETA.)-BICYCLO(2.2.1)HEPT-5-ENE-2-METHANOL
    • 67671-06-1
    • JV483QW9NB
    • rac-[(1R,2R,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanol
    • EN300-6504472
    • [(1R,2R,4R)-2-bicyclo[2.2.1]hept-5-enyl]methanol
    • UNII-JV483QW9NB
    • J231.992F
    • Bicyclo(2.2.1)hept-5-ene-2-methanol, (1R,2R,4R)-
    • AC1LY8HN
    • (1beta,2alpha,4beta)-Bicyclo(2.2.1)hept-5-ene-2-methanol
    • Inchi: 1S/C8H12O/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-9H,3-5H2/t6-,7+,8+/m1/s1
    • InChI Key: LUMNWCHHXDUKFI-CSMHCCOUSA-N
    • SMILES: OC[C@@H]1C[C@@H]2C=C[C@H]1C2

Computed Properties

  • Exact Mass: 124.08886
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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